Cas no 5680-07-9 (2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide)
5680-07-9 structure
Product Name:2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide
CAS No:5680-07-9
MF:C18H25FN4OS2
MW:396.545704603195
CID:1599679
PubChem ID:5217635
Update Time:2025-04-21
2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide
- AC1NQ9PP
- DTXSID80410764
- 5680-07-9
-
- Inchi: 1S/C18H25FN4OS2/c1-12(2)9-23(10-13(3)4)16(24)11-25-18-22-21-17(26-18)20-15-8-6-5-7-14(15)19/h5-8,12-13H,9-11H2,1-4H3,(H,20,21)
- InChI Key: RUDOJFRAHHKUKT-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(NC2C=CC=CC=2F)S1)CC(N(CC(C)C)CC(C)C)=O
Computed Properties
- Exact Mass: 396.14565
- Monoisotopic Mass: 396.14538194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 58.12
2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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